Cas no 2137553-10-5 (Tert-butyl 5-amino-4-methylpent-2-ynoate)

• Product Name: Tert-butyl 5-amino-4-methylpent-2-ynoate
• CAS No: 2137553-10-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6378359
• PubChem ID: 165874391
• Update Time: 2025-10-28

Tert-butyl 5-amino-4-methylpent-2-ynoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-4-methylpent-2-ynoate
• 2137553-10-5
• EN300-786820
• Tert-butyl 5-amino-4-methylpent-2-ynoate

• Inchi： 1S/C10H17NO2/c1-8(7-11)5-6-9(12)13-10(2,3)4/h8H,7,11H2,1-4H3
• InChI Key： IUZRMDIDYJXALF-UHFFFAOYSA-N
• SMILES： O(C(C#CC(C)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Tert-butyl 5-amino-4-methylpent-2-ynoate

Tert-butyl 5-amino-4-methylpent-2-ynoate: A Comprehensive Overview

Tert-butyl 5-amino-4-methylpent-2-ynoate, also known by its CAS number 2137553-10-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino substituent, and a methyl group attached to a pentynoate backbone. The combination of these functional groups makes it a versatile molecule with potential applications in various industries.

The synthesis of tert-butyl 5-amino-4-methylpent-2-ynoate involves a series of well-established organic reactions. The starting material is typically derived from amino acids or related compounds, which undergo a series of transformations to introduce the necessary substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of the production process. These methods are particularly relevant in the context of green chemistry, where minimizing waste and energy consumption is paramount.

In terms of applications, tert-butyl 5-amino-4-methylpent-2-ynoate has shown promise in the development of advanced materials. Its amino group allows for easy functionalization, making it a valuable building block in polymer chemistry. For instance, researchers have explored its use in creating stimuli-responsive polymers that can adapt to environmental changes such as temperature or pH levels. These polymers have potential applications in drug delivery systems, sensors, and smart textiles.

Recent studies have also highlighted the role of tert-butyl 5-amino-4-methylpent-2-ynoate in biochemistry. The compound has been investigated for its potential as a precursor in the synthesis of bioactive molecules. Its ability to undergo various post-synthesis modifications makes it an attractive candidate for drug discovery efforts. For example, derivatives of this compound have been tested for their anti-inflammatory and antioxidant properties, suggesting potential therapeutic applications.

The structural versatility of tert-butyl 5-amino-4-methylpent-2-ynoate also extends to its use in click chemistry reactions. The presence of an alkyne group enables efficient coupling reactions with azides or other suitable partners, leading to the formation of stable triazole linkages. This property has been exploited in the development of cross-linked polymers and materials with enhanced mechanical properties.

In addition to its chemical applications, tert-butyl 5-amino-4-methylpent-2-yonoate has garnered attention for its role in analytical chemistry. Its distinct spectral properties make it a useful reference compound for calibration purposes in techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. This has contributed to more accurate and reliable analytical methods across various research domains.

The environmental impact of tert-butyl 5-amino-4-methylpent-yonoate has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. These investigations are crucial for ensuring that the compound's use aligns with sustainability goals and regulatory requirements.

In conclusion, tert-butyl 5-amino-pent-yonoate, with its unique structure and diverse functional groups, continues to be a focal point in contemporary chemical research. Its applications span from materials science to biochemistry, with ongoing studies uncovering new possibilities for its utilization. As research progresses, this compound is expected to play an increasingly important role in driving innovation across multiple disciplines.